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Compound of Interest

Compound Name: Ethyl 2-acetylpentanoate

Cat. No.: B075429 Get Quote

An In-depth Technical Guide to Ethyl 2-
acetylpentanoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of Ethyl 2-acetylpentanoate. The information is curated for professionals in

research and development, with a focus on clarity, data presentation, and experimental context.

Core Physical and Chemical Properties
Ethyl 2-acetylpentanoate, also known as ethyl 2-propylacetoacetate, is an organic compound

with the molecular formula C9H16O3.[1][2] It is a derivative of acetoacetic acid and finds utility

as an intermediate in various chemical syntheses.[3]

Physical Properties
The physical characteristics of Ethyl 2-acetylpentanoate are summarized in the table below,

providing a concise reference for laboratory and research applications.
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Property Value Source

Molecular Formula C9H16O3 [1][2]

Molar Mass 172.22 g/mol [1][2]

Density 0.9661 g/cm³ (estimate) [1]

Boiling Point 224 °C (estimate) [1]

Flash Point 82.4 °C [1]

Vapor Pressure 0.0934 mmHg at 25°C [1]

Refractive Index 1.4255 (estimate) [1]

Chemical Identity
Identifier Value Source

CAS Number 1540-28-9 [1][2]

InChIKey
VHOACUZAQKMOEQ-

UHFFFAOYSA-N
[2]

SMILES CCCC(C(C)=O)C(=O)OCC [2]

Synthesis of Ethyl 2-acetylpentanoate
The synthesis of Ethyl 2-acetylpentanoate is commonly achieved through the acetoacetic

ester synthesis. This method involves the alkylation of an enolate ion derived from ethyl

acetoacetate.[4][5][6]

Synthesis Pathway
The following diagram illustrates the general workflow for the synthesis of Ethyl 2-
acetylpentanoate via the alkylation of ethyl acetoacetate.
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Caption: Synthesis of Ethyl 2-acetylpentanoate.

Experimental Protocol: Acetoacetic Ester Synthesis
This section details a plausible experimental methodology for the synthesis of Ethyl 2-
acetylpentanoate, based on the principles of the acetoacetic ester synthesis.[4][5][6]

Objective: To synthesize Ethyl 2-acetylpentanoate by the alkylation of ethyl acetoacetate with

a propyl halide.

Materials:

Ethyl acetoacetate

Sodium ethoxide
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1-Iodopropane (or 1-bromopropane)

Anhydrous ethanol

Diethyl ether

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

Formation of the Enolate:

In a dry round-bottom flask equipped with a reflux condenser and a magnetic stirrer,

dissolve sodium ethoxide in anhydrous ethanol under an inert atmosphere (e.g., nitrogen

or argon).

Cool the solution in an ice bath.

Slowly add ethyl acetoacetate to the stirred solution via a dropping funnel. The α-

hydrogens of ethyl acetoacetate are acidic and will be deprotonated by the ethoxide base

to form the nucleophilic enolate.[4][5][6]

Alkylation:
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To the enolate solution, add 1-iodopropane dropwise through the dropping funnel. The rate

of addition should be controlled to maintain a gentle reflux.

The enolate ion will act as a nucleophile, attacking the electrophilic carbon of the 1-

iodopropane in an SN2 reaction, displacing the iodide ion.[4][5] This step forms the

carbon-carbon bond, creating the propyl-substituted β-keto ester.

After the addition is complete, continue to stir the reaction mixture at room temperature for

several hours, or gently heat under reflux to ensure the reaction goes to completion.

Work-up and Purification:

After the reaction is complete, cool the mixture to room temperature.

Quench the reaction by slowly adding a saturated aqueous solution of ammonium

chloride.

Transfer the mixture to a separatory funnel and add diethyl ether to extract the organic

product.

Separate the organic layer and wash it sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent and concentrate the solution using a rotary evaporator to

remove the solvent.

The crude product can be purified by fractional distillation under reduced pressure to yield

pure Ethyl 2-acetylpentanoate.

Safety Information
While specific hazard data for Ethyl 2-acetylpentanoate is limited, it is prudent to handle it

with the care afforded to similar organic esters. Standard laboratory safety protocols should be

followed, including the use of personal protective equipment such as safety goggles, gloves,

and a lab coat. Work should be conducted in a well-ventilated fume hood. For detailed safety

information on related compounds, refer to their respective Safety Data Sheets (SDS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

